Cas no 878413-98-0 (ethyl 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate)

• Product Name: ethyl 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate
• CAS No: 878413-98-0
• MF: C₁₅H₁₉N₅O₄
• MW: 333.342462778091
• CID: 5475778
• Update Time: 2025-05-20

ethyl 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4,6,7,8-tetramethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetate
• ethyl 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate

• Inchi： 1S/C15H19N5O4/c1-6-24-10(21)7-19-13(22)11-12(18(5)15(19)23)16-14-17(4)8(2)9(3)20(11)14/h6-7H2,1-5H3
• InChI Key： SNJLQUQKYLDKSM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])N23)N(C([H])([H])[H])C(N1C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 333.144
• Monoisotopic Mass: 333.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on ethyl 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate

Ethyl 2-{1,6,7,8-Tetramethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-yl}Acetate: A Comprehensive Overview

The compound with CAS No. 878413-98-0 is known as Ethyl 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetate. This molecule belongs to the class of organic compounds and exhibits a complex structure characterized by a imidazo[1,2-g]purine core with multiple substituents. The imidazo[1,2-g]purine system is a bicyclic structure that combines an imidazole ring fused to a purine-like framework. The presence of tetramethyl groups and dioxo functionalities further enhances the structural complexity and potential biological activity of this compound.

Recent studies have highlighted the significance of imidazo[1,g]purine derivatives in various fields of chemistry and biology. These compounds are known for their ability to act as bioisosteres or molecular mimics, which can influence their interactions with biological targets such as enzymes or receptors. The tetramethyl substitution pattern in this compound suggests potential lipophilic properties that could enhance its bioavailability or membrane permeability. Additionally,the dioxo groups may contribute to hydrogen bonding capabilities or act as sites for further functionalization.

The synthesis of Ethyl 2-{1,tetramethyl,dioxo-imidazo[1,g]purin}acetate involves a multi-step process that typically includes nucleophilic substitutions and cyclization reactions. Researchers have employed various strategies to optimize the synthesis of such complex molecules. For instance,the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields and purity levels.

One area where this compound has shown promise is in the field of drug discovery. Its structural features make it a potential candidate for targeting specific biological pathways or enzymes involved in diseases such as cancer or neurodegenerative disorders. Recent research has focused on evaluating its antiproliferative activity against various cancer cell lines. Preliminary results indicate that this compound exhibits selective cytotoxicity toward certain tumor cells without significantly affecting normal cells,a property that is highly desirable in anticancer agents.

Beyond its direct application in drug discovery,Ethyl 2-{tetramethyl,dioxo-imidazo[1,g]purin}acetate also serves as a valuable intermediate in the synthesis of more complex molecules. Its versatility allows chemists to modify specific functional groups to tailor the molecule's properties for different applications. For example,the ethyl acetate group can be replaced with other esters or hydroxyl-containing moieties to study their effects on bioavailability or pharmacokinetics.

From an environmental perspective,the development of efficient and sustainable synthetic routes for such compounds is crucial. Recent advancements in green chemistry have led to the use of biocatalysts or solvent-free conditions for synthesizing similar molecules.This approach not only reduces waste but also aligns with global efforts to promote environmentally friendly chemical practices.

In conclusion,Ethyl 2-{1,tetramethyl,dioxo-imidazo[1,g]purin}acetate(CAS No. 878413-98-) represents a fascinating example of how structural complexity can lead to diverse biological activities and applications.The ongoing research into its properties underscores its potential as both a therapeutic agent and a versatile building block in organic synthesis.As scientific understanding continues to grow,new insights into its mechanisms of action and optimization strategies will undoubtedly emerge,making it an exciting subject for future investigations.